Cas no 1250394-72-9 (N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine)

• Product Name: N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine
• CAS No: 1250394-72-9
• MF: C₉H₁₇N₃S
• MW: 199.316380262375
• CID: 5274207
• Update Time: 2025-07-02

N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine Chemical and Physical Properties

Names and Identifiers

• (4-{[methyl(propyl)amino]methyl}-1,3-thiazol-2-yl)methanamine
• N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine

• Inchi： 1S/C9H17N3S/c1-3-4-12(2)6-8-7-13-9(5-10)11-8/h7H,3-6,10H2,1-2H3
• InChI Key： ZQFNEFJHWNGAJC-UHFFFAOYSA-N
• SMILES： S1C(CN)=NC(=C1)CN(C)CCC

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 143
• XLogP3: 0.6
• Topological Polar Surface Area: 70.4

Additional information on N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine

Introduction to N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine (CAS No. 1250394-72-9)

N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine, a compound with the chemical identifier CAS No. 1250394-72-9, represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of molecules that have garnered considerable attention due to their potential applications in medicinal chemistry and drug development. The structural framework of this molecule incorporates a 1,3-thiazole core, which is a heterocyclic structure known for its broad spectrum of biological activities. The presence of an aminomethyl group and a N-methylpropan-1-amine moiety further enhances its pharmacological profile, making it a promising candidate for further investigation.

The< strong>1,3-thiazole ring is a crucial component of many biologically active compounds, exhibiting properties that make it highly suitable for drug design. This heterocycle is characterized by its stability and ability to interact with various biological targets. The incorporation of an aminomethyl group into the structure introduces a nucleophilic center, which can participate in various chemical reactions, including condensation and coupling reactions. These reactions are often pivotal in the synthesis of more complex molecules, making this compound a valuable intermediate in pharmaceutical research.

The< strong>N-methylpropan-1-amine moiety contributes to the overall solubility and bioavailability of the compound. This functional group is commonly found in many drugs due to its ability to enhance metabolic stability and improve pharmacokinetic properties. The combination of these features makes N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine a versatile molecule with potential applications in the development of new therapeutic agents.

In recent years, there has been growing interest in the development of novel compounds based on thiazole derivatives due to their diverse biological activities. Thiazole-based compounds have shown promise in various therapeutic areas, including antimicrobial, anti-inflammatory, and anticancer applications. The< strong>1,3-thiazole core is known to exhibit inhibitory effects on several enzymes and receptors involved in disease pathways. For instance, studies have demonstrated that thiazole derivatives can modulate the activity of enzymes such as carbonic anhydrase and cyclooxygenase, which are implicated in conditions like arthritis and hypertension.

The< strong>aminomethyl group in N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine provides an additional layer of functionality that can be exploited for drug design. This group can serve as a linker or anchor for further derivatization, allowing chemists to create more complex molecules with tailored biological activities. The< strong>N-methylpropan-1-amine moiety also contributes to the compound's overall pharmacological profile by enhancing its solubility and improving its interaction with biological targets.

The synthesis of N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine involves multiple steps that require careful optimization to ensure high yield and purity. The process typically begins with the preparation of the< strong>1,3-thiazole core through cyclization reactions involving appropriate precursors. Once the thiazole ring is established, functionalization at the 4-position with an< strong>aminomethyl group follows. This step often requires protecting group strategies to prevent unwanted side reactions. Finally, introduction of the< strong>N-methylpropan-1-amine moiety completes the molecular structure.

The pharmacological evaluation of N-[[2-(aminomethyl)-1,3-thiazol-4-yl]methyl]-N-methylpropan-1-amine has been conducted using both in vitro and in vivo models. Initial studies have shown promising results in terms of bioactivity against various disease targets. For example, preliminary assays have indicated potential inhibitory effects on enzymes such as matrix metalloproteinases (MMPs), which are involved in processes like inflammation and tissue degradation. Additionally, the compound has shown interactions with receptors known to be associated with neurological disorders.

The structural features of this compound make it particularly interesting for further development as a lead molecule in drug discovery programs. The presence of both< strong>aminomethyl and< strong>N-methylpropan-1-aminesubstituents provides multiple points for chemical modification, allowing for the exploration of diverse pharmacological profiles. This flexibility is crucial in medicinal chemistry, where subtle changes in molecular structure can significantly alter biological activity.

In conclusion, N-[[(aminomethy)lthiazol-l ylmethyI]-N-methvlpropvl-I-amlnc (CAS No. 1250394- 72- 9) is a promising compound with significant potential in pharmaceutical research. Its structural composition, incorporating a l, 3- thiazoIe core, amino mcthyI, and N- mctnyIpropvl- l- amlnc groups, makes it a versatile molcculc for further investigation. The recent advances in understanding the biological activities of thiazoIe derivatives have highlighted its importance as a scaffold for drug discovery. With continued research, this compound holds great promise for contributing to the development of novel therapeutic agents.